4-Chloro-2-fluoro-5-iodo-phenylamine

• IUPAC Name: 4-chloro-2-fluoro-5-iodoaniline
• InChI: InChI=1S/C6H4ClFIN/c7-3-1-4(8)6(10)2-5(3)9/h1-2H,10H2
• InChI Key: IZKSEKXKUAKIJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1I)Cl)F)N
• Molecular Formula: C6H4ClFIN
• DSSTOX Substance ID: DTXSID201296541
• Molecular Weight: 271.46 g/mol
• CAS RN: 1350475-34-1

Description

4-Chloro-2-fluoro-5-iodo-phenylamine, also known as 4-chloro-2-fluoro-5-iodoaniline, is a chemical compound with the molecular formula C6H4ClFIN. It has a molecular weight of 271.46. The compound is typically a yellow to brown solid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H4ClFIN/c7-3-1-4(8)6(10)2-5(3)9/h1-2H,10H2. This code provides a standard way to encode the molecular structure using text.

Physical And Chemical Properties Analysis

This compound is a yellow to brown solid. It has a molecular weight of 271.46. The compound should be stored at a temperature of 2-8°C.

Scientific Research Applications

• Halogen-rich Intermediates in Medicinal Chemistry : Compounds with halogen atoms (bromine, chlorine, fluorine, and iodine) like 5-bromo-2-chloro-4-fluoro-3-iodopyridine have been highlighted as valuable building blocks in medicinal chemistry. Such compounds are useful for synthesizing a variety of functionalized pyridines, which are essential for further chemical manipulations in drug discovery (Wu et al., 2022).

• Building Blocks for Heterocyclic Scaffolds : Multi-reactive compounds like 4-Chloro-2-fluoro-5-nitrobenzoic acid have been employed as starting materials for heterocyclic oriented synthesis (HOS), leading to the preparation of substituted nitrogenous heterocycles. This demonstrates the utility of halogen-substituted compounds in synthesizing diverse libraries of compounds with significant importance in current drug discovery (Křupková et al., 2013).

• Synthesis of HIV NNRTI Candidates : The synthesis of key intermediates like methyl 5-chloro-4-fluoro-1H-indole-2-carboxylate, towards phosphoindole inhibitors of HIV non-nucleoside reverse transcriptase, showcases the role of chloro-fluoro substituted compounds in the development of antiviral drugs. This underscores the critical function of such compounds in synthesizing pharmaceutical agents (Mayes et al., 2010).

• Luminescence and Transport Properties : The effects of halogen substitutions (chloro, fluoro) on the luminescence and transport properties of naphthyl phenylamine compounds have been studied, revealing the influence of polar side groups on these properties. Such research highlights the importance of halogenated phenylamines in developing materials with specific electronic and optical characteristics (Tong et al., 2004).

Safety and Hazards

The compound has several hazard statements: H302, H315, H320, H335. These codes correspond to specific hazards associated with the compound. The precautionary statements for the compound are P264, P270, P301+P312, P330. These codes provide advice on recommended actions to minimize or prevent adverse effects resulting from exposure to the hazardous product or improper storage or handling of the hazardous product.